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Compound of Interest

Compound Name: N-Butyryl-L-homoserine lactone

Cat. No.: B022349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the biosynthesis of N-Butyryl-L-
homoserine lactone (BHL), a key quorum-sensing signaling molecule in Gram-negative

bacteria, particularly Pseudomonas aeruginosa. This document details the enzymatic pathway,

presents quantitative data on its production, outlines experimental protocols for its study, and

illustrates the associated signaling cascade.

The Core Biosynthesis Pathway of N-Butyryl-L-
homoserine Lactone (C4-HSL)
The synthesis of N-Butyryl-L-homoserine lactone (BHL), also known as C4-HSL, is a crucial

process in the regulation of gene expression in a population density-dependent manner, a

phenomenon known as quorum sensing. In Pseudomonas aeruginosa, this pathway is

primarily governed by the rhl quorum-sensing system.[1][2]

The central enzyme in this process is RhlI, an N-acyl-homoserine lactone (AHL) synthase.[1]

RhlI catalyzes the formation of BHL from two primary substrates:

S-adenosylmethionine (SAM): This molecule serves as the donor of the homoserine lactone

moiety.

Butyryl-acyl carrier protein (butyryl-ACP): This provides the N-butyryl side chain.
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The enzymatic reaction proceeds through a two-step mechanism: acylation followed by

lactonization.[3] First, the α-amino group of SAM performs a nucleophilic attack on the carbonyl

carbon of the thioester bond in butyryl-ACP. This results in the formation of an acylated SAM

intermediate and the release of holo-ACP. Subsequently, the carboxylate of the SAM moiety

attacks the γ-carbon, leading to intramolecular cyclization and the formation of the homoserine

lactone ring, releasing methylthioadenosine (MTA) and the final product, N-Butyryl-L-
homoserine lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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